Biochemical TYK2 Affinity and Selectivity
In TR-FRET-based enzymatic assays measuring STAT3 phosphorylation, SAR-20347 demonstrates a TYK2 IC50 of 13 nM, compared to 6.5 nM for ruxolitinib and 78 nM for tofacitinib [1]. While ruxolitinib achieves marginally greater absolute TYK2 potency, SAR-20347 maintains substantially superior TYK2-to-JAK2 selectivity (70-fold) and TYK2-to-JAK3 selectivity (114-fold), compared to ruxolitinib's ~5-fold TYK2-to-JAK2 selectivity and ~30-fold TYK2-to-JAK3 selectivity [1].
Ruxolitinib TYK2 IC50 6.5 nM, ~5-fold / 30-fold selectivity
| Evidence Dimension | TYK2 enzymatic IC50 and selectivity window (TR-FRET assay) |
|---|---|
| Target Compound Data | TYK2 IC50 = 13 ± 3 nM; TYK2 > JAK1 (4.7-fold), TYK2 > JAK2 (70.2-fold), TYK2 > JAK3 (114.3-fold) |
| Comparator Or Baseline | Ruxolitinib: TYK2 IC50 = 6.5 nM, JAK1 = 1.1 nM, JAK2 = 31 nM (TYK2 > JAK2 ~4.8-fold), JAK3 = 196 nM (TYK2 > JAK3 ~30-fold). Tofacitinib: TYK2 IC50 = 78 nM, JAK1 = 1.6 nM, JAK2 = 264 nM, JAK3 = 10 nM. |
| Quantified Difference | SAR-20347 exhibits 14.6-fold greater TYK2-to-JAK2 selectivity and 3.8-fold greater TYK2-to-JAK3 selectivity than ruxolitinib (calculated from fold-selectivity values in Table II). |
| Conditions | LanthaScreen TR-FRET assay; recombinant GFP-labeled STAT3 phosphorylation by each JAK family member (see Materials and Methods). |
Why This Matters
For studies where JAK2-sparing is critical—such as avoiding erythropoietin and GM-CSF signaling interference—SAR-20347 offers a wider therapeutic index between TYK2 target engagement and JAK2 off-target activity compared to ruxolitinib.
- [1] Works MG, Yin F, Yin CC, Yiu Y, Shew K, Tran TT, Dunlap N, Lam J, Mitchell T, Reader J, Stein PL, D'Andrea A. Inhibition of TYK2 and JAK1 Ameliorates Imiquimod-Induced Psoriasis-like Dermatitis by Inhibiting IL-22 and the IL-23/IL-17 Axis. J Immunol. 2014 Oct 1;193(7):3278-87. Table II. PMCID: PMC4170002. View Source
